1-[6-(Benzylcarbamoyl)pyridin-2-yl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[6-(benzylcarbamoyl)pyridin-2-yl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H21N3O3/c23-18(20-13-14-5-2-1-3-6-14)16-7-4-8-17(21-16)22-11-9-15(10-12-22)19(24)25/h1-8,15H,9-13H2,(H,20,23)(H,24,25)
• InChI Key: QREGMNCDPIXSDC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=CC=CC(=N2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

Piperidine is a six-membered heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine byproducts showed several important pharmacophoric features and are being utilized in different therapeutic applications. Piperidine and pyridine complexes comprehend two of the most common heterocyclic fragments present in FDA approved drugs.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The structure of piperidine is a six-membered ring with one nitrogen atom and five carbon atoms in the sp3-hybridized state. Compounds with piperidine moiety show a wide variety of biologic activities.

Chemical Reactions Analysis

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, 1-(pyridin-2-yl)piperidine-4-carboxylic acid has a molecular weight of 206.24.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on the specific compound and its biological target. For example, piperine, a piperidine derivative, shows powerful antioxidant action because of its capability of hindering or suppressing free radicals.

Safety and Hazards

The safety and hazards of a compound also depend on its specific structure. For example, 1-(pyridin-2-yl)piperidine-4-carboxylic acid has the following hazard statements: H315, H319, H335.

Future Directions

Piperidine derivatives continue to be a focus of research in the field of drug discovery, with recent studies proving the importance of the piperidine nucleus. Future research will likely continue to explore the synthesis, properties, and potential applications of these compounds.